Diethyl cyclopropylmalonate

• IUPAC Name: diethyl 2-cyclopropylpropanedioate
• InChI: InChI=1S/C10H16O4/c1-3-13-9(11)8(7-5-6-7)10(12)14-4-2/h7-8H,3-6H2,1-2H3
• InChI Key: YWONUDUUMCJFPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1CC1)C(=O)OCC
• Molecular Formula: C10H16O4
• DSSTOX Substance ID: DTXSID901284414
• Molecular Weight: 200.23 g/mol
• CAS No.: 42392-68-7

Description

Molecular Structure Analysis

The molecular structure of diethyl cyclopropylmalonate consists of a cyclopropyl ring attached to a malonate moiety. The cyclopropyl group imparts strain and reactivity to the molecule. The IUPAC name for this compound is diethyl 2-cyclopropylmalonate . The InChI code is: 1S/C₁₀H₁₆O₄/c1-3-13-9(11)8(7-5-6-7)10(12)14-4-2/h7-8H,3-6H₂,1-2H₃ .

Physical and Chemical Properties Analysis

• Storage : Store at room temperature .

Scientific Research Applications

Asymmetric Michael Addition Reactions

• Application : Diethyl cyclopropylmalonate is used in asymmetric Michael addition reactions, which are critical for constructing chiral centers in organic synthesis. The chiral monoaza-15-crown-5 lariat ether catalyzes these reactions under mild conditions, affording adducts with good to excellent enantioselectivities. Such reactions are significant for the synthesis of optically active compounds, especially in pharmaceutical and agrochemical industries (Bakó et al., 2015).

Facile Preparation and Transformations

• Application : Diethyl cyclopropylidenemalonate, a derivative of this compound, demonstrates facile preparation and can undergo various transformations. It is a highly reactive compound, essential in organic synthesis for generating a range of nucleophiles and cycloadducts. These transformations are crucial in synthesizing structurally complex and diverse organic compounds (Meijere et al., 2004).

Electrosynthesis Applications

• Application : The compound is also employed in electrosynthesis, particularly in the cyclopropanation of [60]fullerobenzofurans. This process highlights its utility in synthesizing fullerene derivatives, which are relevant in materials science and nanotechnology. The reaction's steric control offers insights into electrophilic reactions of dianionic fullerene derivatives (Wang et al., 2017).

Synthesis of Cyclopropyl-Containing Compounds

• Application : In the pharmaceutical industry, cyclopropyl containing peptide-derived compounds are increasingly important. This compound plays a role in the crystal engineering of novel derivatives in this domain, contributing to the development of new drugs and therapeutic agents (Bojarska et al., 2022).

Catalyst for Allylation Reactions

• Application : this compound derivatives are used in creating new tripodal ligands, like all-cis-1,2,3-tris(diphenylphosphinomethyl)cyclopropane, which catalyze allylation reactions in organic synthesis. These reactions are fundamental in constructing carbon-carbon bonds in various organic molecules (Schill et al., 2007).

Cyclocondensation Reactions

• Application : It is utilized in cyclocondensation reactions with 1,3-dinucleophiles to produce six-membered heterocycles, a critical process in synthesizing complex organic molecules and potential pharmaceuticals (Stadlbauer et al., 2001).

Synthesis of Arylglycines

• Application : this compound derivatives serve as electrophilic glycine equivalents, reacting with organomagnesium compounds to yield substituted aryl N-Boc-aminomalonates. This process is significant in the synthesis of arylglycines, which have applications in medicinal chemistry (Calí & Begtrup, 2004).

Asymmetric Cyclopropanation Reactions

• Application : this compound is involved in asymmetric cyclopropanation reactions catalyzed by carbohydrate-based crown ethers. These reactions are essential for producing optically active cyclopropane derivatives, which have numerous applications in pharmaceuticals and agrochemicals (Rapi et al., 2018).

Continuous Flow Synthesis

• Application : The compound is used in the continuous flow synthesis of methanofullerenes, demonstrating its role in optimizing manufacturing processes in chemical industries. This application showcases its importance in industrial-scale organic synthesis (Silvestrini et al., 2011).

Water-Based Cyclopropanation

• Application : In an innovative application, this compound is used in water-based cyclopropanation reactions of α,β-unsaturated aldehydes. This process highlights its potential in developing greener, more sustainable chemical reactions (Uria et al., 2010).

Rate Acceleration in Ionic Liquids

• Application : this compound's derivatives have been studied for their enhanced reaction rates in ionic liquids. This application is pivotal in developing more efficient and environmentally friendly synthetic methodologies (Dubreuil & Bazureau, 2000).

Safety and Hazards

• Precautionary Statements : Follow safety precautions, including avoiding ingestion, washing hands thoroughly, and seeking medical attention if exposed .